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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of the research compound ONO-3805 is paramount. This document

provides a procedural framework for its proper disposal, grounded in established laboratory

safety protocols. Note that specific guidance for ONO-3805 is not publicly available; therefore,

these procedures are based on best practices for similar research chemicals and information

derived from the Safety Data Sheet (SDS) of Finasteride, a compound in the same inhibitor

class. It is imperative to obtain and adhere to the official SDS for ONO-3805 provided by your

supplier for definitive disposal instructions.

Immediate Safety and Handling Considerations
Prior to any handling or disposal of ONO-3805, it is crucial to consult the compound-specific

Safety Data Sheet (SDS). Personal Protective Equipment (PPE) is mandatory. Standard

laboratory PPE includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant

gloves. All handling of the solid compound and its solutions should be performed in a certified

chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures
The proper disposal of ONO-3805, as with any laboratory chemical, is a regulated process

designed to protect personnel and the environment. Under no circumstances should this

compound be disposed of down the drain or in regular trash.[1][2]

1. Unused or Surplus ONO-3805 (Solid Waste):
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Collection: Collect unwanted ONO-3805 in its original container or a clearly labeled,

compatible, and sealable waste container.[3][4]

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name (ONO-3805), any known hazards (e.g., "Toxic"), and the accumulation start

date.[4]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA), away from incompatible materials. The SAA should be under the control of laboratory

personnel and inspected weekly for any signs of leakage.[3][4]

Disposal Request: Once the container is full or ready for disposal, arrange for pickup through

your institution's Environmental Health and Safety (EHS) office.[4]

2. Contaminated Labware and Debris (Solid Waste):

Segregation: Items such as pipette tips, centrifuge tubes, gloves, and absorbent paper that

are contaminated with ONO-3805 should be segregated from non-hazardous waste.

Collection: Place these items in a designated, leak-proof hazardous waste container, clearly

labeled as containing ONO-3805 contaminated debris.[2] For chemically contaminated

sharps like needles or broken glass, use a designated puncture-proof sharps container.[2]

Disposal: This waste should be collected and disposed of through your institution's

hazardous waste management program.

3. Solutions Containing ONO-3805 (Liquid Waste):

Collection: Collect all aqueous and solvent-based solutions containing ONO-3805 in a

compatible, leak-proof, and shatter-resistant container.[2] It is critical to segregate

halogenated and non-halogenated solvent waste streams.

Labeling: The liquid waste container must be clearly labeled with "Hazardous Waste," the

chemical name (ONO-3805), the solvent(s) used, and the approximate concentration.

Storage: Keep the container sealed when not in use and store it in a designated SAA with

secondary containment to prevent spills.
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Disposal: Arrange for pickup by your institution's EHS department. Do not mix different liquid

waste streams unless explicitly permitted by your institution's waste disposal guidelines.

4. Empty ONO-3805 Containers:

Decontamination: A container that has held ONO-3805 must be decontaminated before it

can be disposed of as regular trash. For containers that held acutely toxic substances, this

typically involves a triple rinse with a suitable solvent capable of removing the residue.[1]

Rinsate Collection: The rinsate from the decontamination process is considered hazardous

waste and must be collected and disposed of as liquid chemical waste.[1]

Final Disposal: After triple rinsing and air drying, the original labels on the container should

be defaced or removed before disposal in the appropriate recycling or trash receptacle, as

per your institution's policy.[1]

Quantitative Data from a Reference Compound
(Finasteride)
The following table summarizes key data from the Safety Data Sheet for Finasteride, a 5-alpha

reductase inhibitor. This information is for illustrative purposes to highlight the type of data you

should seek in the ONO-3805 specific SDS.
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Property Value (for Finasteride) Significance for Disposal

GHS Hazard Classification

Reproductive Toxicity 1A,

STOT RE 1, Aquatic Chronic

1[5]

Indicates potential for

reproductive harm, organ

damage with repeated

exposure, and long-term

adverse effects on aquatic life.

Dictates that this waste must

be managed as hazardous.

Precautionary Statements
P201, P202, P260, P273,

P280, P501[6]

These codes correspond to

obtaining special instructions,

not handling until safety

precautions are understood,

not breathing dust, avoiding

release to the environment,

wearing protective gear, and

disposing of contents/container

to an approved waste disposal

plant.

Solubility Not determined in water[5]

Affects the choice of solvent

for decontamination and

cleaning spills.

Stability

Stable under normal

conditions. Can react with

strong oxidizing agents.[7]

Informs safe storage practices

for waste, requiring

segregation from incompatible

materials like strong oxidizers.

Experimental Protocols Referenced in Disposal
The standard operating procedure for the disposal of a solid research chemical like ONO-3805
involves a sequence of regulated steps rather than experimental protocols. The key procedural

steps are outlined in the disposal workflow below. The "triple rinse" procedure for

decontaminating empty containers is a critical protocol within the overall disposal process.[1]

Triple Rinse Procedure for Empty Containers:
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Select a solvent in which ONO-3805 is soluble.

Add an amount of the solvent equal to approximately 10% of the container's volume.

Securely cap the container and agitate it to ensure the solvent contacts all interior surfaces.

Empty the rinsate into the appropriate hazardous liquid waste container.

Repeat this process two more times.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow for the proper management and disposal of

ONO-3805 waste.
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ONO-3805 Waste Disposal Workflow
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Caption: A workflow for the proper disposal of ONO-3805.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15577819?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Logic for Chemical Disposal

Chemical to be
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No

Contact EHS for
Waste Pickup

Permitted for Drain
or Trash Disposal?

No/Unsure

Dispose per Guidelines
(e.g., drain with copious water)

Yes
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Caption: Decision-making process for laboratory chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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